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Compound of Interest

Compound Name: MeOSuc-AAPF-CMK

Cat. No.: B12384815 Get Quote

Application Notes and Protocols for MeOSuc-
AAPF-CMK
For Researchers, Scientists, and Drug Development Professionals

Introduction
MeOSuc-AAPF-CMK (Methoxysuccinyl-Ala-Ala-Pro-Phe-chloromethyl ketone) is a synthetic

tetrapeptide that functions as a potent, irreversible inhibitor of serine proteases, with

particularly high efficacy against proteinase K.[1] Its specific amino acid sequence allows it to

target the active site of these enzymes, making it a valuable tool in molecular biology and

biochemical assays where the protection of proteins and nucleic acids from degradation is

critical.[1] This document provides detailed protocols for the preparation and storage of

MeOSuc-AAPF-CMK stock solutions and outlines its application in key experimental

workflows.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MeOSuc-AAPF-CMK is presented

in the table below.
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Property Value Reference

Molecular Formula C₂₆H₃₅ClN₄O₇ [2][3]

Molecular Weight 551.03 g/mol [2][3]

CAS Number 137259-05-3 [2][3]

Appearance White to off-white solid [3]

Purity ≥97% (HPLC)

Preparation of Stock Solutions
Proper preparation of stock solutions is crucial for the effective use of MeOSuc-AAPF-CMK.

The following protocol outlines the recommended procedure.

Materials Required
MeOSuc-AAPF-CMK powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Protocol for Preparing a 100 mM Stock Solution
Equilibration: Allow the vial of MeOSuc-AAPF-CMK powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of MeOSuc-AAPF-CMK powder in a sterile

microcentrifuge tube. For example, to prepare 1 mg of a 10 mM stock solution, you would

need 1.8148 mL of DMSO.[3] For a 100 mg/mL stock solution in DMSO, this corresponds to

a molarity of 181.48 mM.[3]
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Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For example, to

prepare a 100 mM stock solution from 5 mg of powder, add 90.74 µL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. For higher

concentrations, sonication in an ultrasonic water bath may be necessary to achieve complete

dissolution.[3]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-

free microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can

lead to degradation of the compound.[3][4]

Solubility Data
Solvent

Maximum
Concentration

Notes Reference

DMSO
100 mg/mL (181.48

mM)

Ultrasonic assistance

may be needed. Use

of newly opened,

hygroscopic DMSO is

recommended as it

significantly impacts

solubility.

[3]

DMSO 3 mg/mL

Storage and Stability
The stability of MeOSuc-AAPF-CMK is dependent on the storage conditions.

Powder Form
Storage Temperature Duration Reference

-20°C 3 years [2]

4°C 2 years [2]

Stock Solutions in DMSO
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Storage
Temperature

Duration Notes Reference

-80°C 6 months
Recommended for

long-term storage.
[2][3][4]

-20°C 1 month
Suitable for short-term

storage.
[2][3][4]

Note: Always store solutions in tightly sealed containers, away from moisture.[3][4]

Experimental Applications and Protocols
MeOSuc-AAPF-CMK is primarily used to inhibit proteinase K activity, thereby protecting RNA

and proteins from degradation during experimental procedures.

Inhibition of Proteinase K in RNA Extraction
Objective: To prevent RNA degradation by proteinase K during cell lysis and RNA purification.

Protocol:

Prepare a fresh working solution of MeOSuc-AAPF-CMK by diluting the 100 mM stock

solution in the appropriate lysis buffer. A final concentration of 0.05 mM has been shown to

be effective.[5]

Add the MeOSuc-AAPF-CMK working solution to your sample immediately following cell

lysis.

Proceed with your standard RNA extraction protocol.

The inhibitor's efficacy in protecting RNA can be assessed by comparing the integrity of RNA

isolated with and without the inhibitor using methods like gel electrophoresis or automated

electrophoresis systems.
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Workflow: RNA Protection with MeOSuc-AAPF-CMK

Start: Cell Lysis

Add MeOSuc-AAPF-CMK
(0.05 mM final concentration)

Immediately after lysis

Proceed with RNA
Extraction Protocol

End: Intact RNA

Click to download full resolution via product page

RNA Protection Workflow

Mechanism of Action: Irreversible Inhibition
MeOSuc-AAPF-CMK acts as an irreversible inhibitor by covalently modifying the active site of

serine proteases like proteinase K. The chloromethyl ketone (CMK) moiety reacts with the

histidine residue in the catalytic triad of the enzyme, leading to its inactivation.
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Mechanism: Irreversible Inhibition of Proteinase K

MeOSuc-AAPF-CMK

Enzyme-Inhibitor Complex
(Covalent Modification)

Binds to active site

Active Proteinase K
(with catalytic triad)

Inactive Proteinase K

Irreversible reaction

Click to download full resolution via product page

Inhibition Mechanism

Concluding Remarks
MeOSuc-AAPF-CMK is a highly effective tool for researchers who need to preserve the

integrity of their biological samples. By following these detailed protocols for preparation,

storage, and application, scientists can ensure the optimal performance of this inhibitor in their

experiments. Careful handling and adherence to the recommended storage conditions are

paramount to maintaining its activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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